Cas no 2095773-02-5 (2-Amino-2-(4-bromophenyl)ethanol hydrochloride)

• Product Name: 2-Amino-2-(4-bromophenyl)ethanol hydrochloride
• CAS No: 2095773-02-5
• MF: C₈H₁₁BrClNO
• MW: 252.53604054451
• MDL: MFCD12758091
• CID: 4636631
• PubChem ID: 92134905
• Update Time: 2025-11-05

2-Amino-2-(4-bromophenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-bromophenyl)ethanol hydrochloride
• 2-amino-2-(4-bromophenyl)ethan-1-ol hydrochloride
• 2-Amino-2-(4-bromophenyl)ethan-1-ol hcl
• (S)-2-Amino-2-(4-bromophenyl)ethanol hydrochloride
• (2S)-2-AMINO-2-(4-BROMOPHENYL)ETHAN-1-OL HCl
• AK338220
• AK172682
• AK607944
• 2-amino-2-(4-bromophenyl)ethanol;hydrochloride
• (2R)-2-amino-2-(4-bromophenyl)ethanol;hydrochloride
• Z2188171600
• CS-0132978
• EN300-373321
• AKOS027336708
• (2S)-2-amino-2-(4-bromophenyl)ethan-1-ol hydrochloride
• (S)-2-Amino-2-(4-bromophenyl)ethan-1-ol hydrochloride
• SCHEMBL18765813
• (2S)-2-amino-2-(4-bromophenyl)ethanol;hydrochloride
• 2095773-02-5
• I11043
• GS-7260
• MFCD12758091
• 2-Amino-2-(4-bromophenyl)ethanol hydrochloride

• MDL： MFCD12758091
• Inchi： 1S/C8H10BrNO.ClH/c9-7-3-1-6(2-4-7)8(10)5-11;/h1-4,8,11H,5,10H2;1H
• InChI Key： PQQGURGSEYFRCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CO)N.Cl

Computed Properties

• Exact Mass: 250.97125g/mol
• Monoisotopic Mass: 250.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-Amino-2-(4-bromophenyl)ethanol hydrochloride

2-Amino-2-(4-bromophenyl)ethanol Hydrochloride

2-Amino-2-(4-bromophenyl)ethanol hydrochloride (CAS No. 2095773-02-5) is a versatile compound with significant applications in the fields of organic chemistry, pharmacology, and material science. This compound, also referred to as 4-bromo-N,N-diethylbenzenamine hydrochloride, is a derivative of phenethylamine, a class of compounds known for their biological activity and structural diversity. The molecule consists of a benzene ring substituted with a bromo group at the para position, an amino group, and an ethanol moiety, which contributes to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-2-(4-bromophenyl)ethanol hydrochloride through various routes, including nucleophilic substitution and coupling reactions. These methods have improved the yield and purity of the compound, making it more accessible for research and industrial applications. The compound's structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules, such as pharmaceutical agents and bioactive compounds.

The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous solutions, which facilitates its use in biological assays and drug delivery systems. Researchers have explored its potential as a precursor for the development of neuroprotective agents, given its ability to modulate neurotransmitter systems. Recent studies have demonstrated that derivatives of this compound exhibit promising activity in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, 2-amino-2-(4-bromophenyl)ethanol hydrochloride has found utility in the field of material science. Its ability to form stable complexes with metal ions has led to its investigation as a potential ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The compound's chemical stability and reactivity make it a valuable tool in organic synthesis. Its bromine substituent serves as an excellent leaving group, enabling various substitution reactions. Moreover, the amino group provides nucleophilic character, allowing for participation in reactions such as alkylation and acylation. These properties have been exploited in the development of novel synthetic pathways for complex molecules.

From an analytical standpoint, 2-amino-2-(4-bromophenyl)ethanol hydrochloride has been employed as a reference standard in chromatographic methods due to its well-defined physical properties. Its UV-Vis absorption characteristics make it suitable for use in spectroscopic analyses, aiding in the identification and quantification of related compounds.

In terms of safety considerations, while this compound is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to minimize exposure risks. Storage guidelines recommend keeping the compound in a cool, dry place away from direct sunlight to maintain stability.

In conclusion, 2-amino-2-(4-bromophenyl)ethanol hydrochloride (CAS No. 2095773-02-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as an essential building block in modern chemical synthesis.